3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one

• Molecular Formula: C28H18N2O3S
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 14-amino-13-benzoyl-16-(4-methoxyphenyl)-12-thia-10-azatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,10,13,15-heptaen-8-one
• InChI: InChI=1S/C28H18N2O3S/c1-33-17-13-11-15(12-14-17)20-21-18-9-5-6-10-19(18)26(32)24(21)30-28-22(20)23(29)27(34-28)25(31)16-7-3-2-4-8-16/h2-14H,29H2,1H3
• InChI Key: XRCVGCMXKKCCBK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C3C(=C(SC3=NC4=C2C5=CC=CC=C5C4=O)C(=O)C6=CC=CC=C6)N

Description

3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its unique structure and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one in lab experiments is its unique structure and potential therapeutic applications. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one. One potential direction is the development of new and more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, the use of this compound in combination with other drugs or therapies should also be explored.

Synthesis Methods

The synthesis of 3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one involves a multi-step process that includes the reaction of 2-benzoylbenzoic acid with 4-methoxybenzaldehyde in the presence of a catalyst. The resulting intermediate is then subjected to a series of reactions that lead to the formation of the final product.

Scientific Research Applications

3-amino-2-benzoyl-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.